Cas no 1507274-53-4 (1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one)

• Product Name: 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one
• CAS No: 1507274-53-4
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5252356
• Update Time: 2025-06-12

1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)sulfanyl]-3-methylpentan-2-one
• 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one

• Inchi： 1S/C12H15ClOS/c1-3-9(2)11(14)8-15-12-7-5-4-6-10(12)13/h4-7,9H,3,8H2,1-2H3
• InChI Key： PMZJYRRVJTVKTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SCC(C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one

Professional Introduction to Compound with CAS No. 1507274-53-4 and Product Name: 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one

The compound identified by the CAS number 1507274-53-4 and the product name 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one represents a significant molecule in the realm of pharmaceutical chemistry. This compound, featuring a chlorophenylsulfanyl group and a methylpentan-2-one backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure suggests a versatile chemical profile, making it a candidate for various synthetic applications and drug discovery efforts.

In recent years, the exploration of sulfur-containing heterocycles has been a focal point in medicinal chemistry, owing to their demonstrated ability to modulate biological pathways. The sulfanyl moiety in this compound not only contributes to its structural diversity but also opens up possibilities for interactions with biological targets. Specifically, the chlorophenyl group can serve as a pharmacophore, influencing the compound's binding affinity and selectivity towards specific receptors or enzymes.

Current research in the field of organic synthesis has emphasized the development of efficient methodologies for constructing complex molecular frameworks. The synthesis of 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one exemplifies this trend, as it involves multiple functional group transformations that highlight advances in catalytic processes and molecular rearrangements. For instance, the introduction of the chlorophenylsulfanyl group can be achieved through nucleophilic substitution reactions, while the ketone functionality is well-suited for further derivatization via condensation or oxidation reactions.

The pharmacological potential of this compound has been explored in several preclinical studies. The structural motif shared with known bioactive molecules suggests that it may exhibit properties such as receptor antagonism or enzyme inhibition. Notably, derivatives of similar sulfanyl-containing compounds have shown promise in treating neurological disorders by modulating neurotransmitter pathways. While 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one itself may not be directly therapeutic, its role as a scaffold for more complex derivatives is noteworthy.

Advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies can predict its interactions with biological targets by simulating binding affinities and identifying key pharmacophoric elements. These predictions are crucial for guiding experimental design and optimizing lead compounds for drug development. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structural integrity of synthesized analogs.

The industrial relevance of this compound is underscored by its potential applications in fine chemical synthesis. Its unique structure allows for modifications that can tailor its physical properties, such as solubility or stability, making it suitable for various formulations. Furthermore, the demand for specialized intermediates in pharmaceutical manufacturing has driven innovations in process chemistry, ensuring scalable and cost-effective production methods.

Looking ahead, the future research directions for 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one may include exploring its role in combinatorial chemistry libraries or serving as a building block for novel heterocyclic compounds. The integration of machine learning algorithms into drug discovery pipelines could also accelerate the identification of promising derivatives by analyzing large datasets of biological activity.

In summary, 1-(2-Chlorophenyl)sulfanyl-3-methylpentan-2-one (CAS No. 1507274-53-4) represents a fascinating molecule with significant implications in both academic research and industrial applications. Its structural features, synthetic accessibility, and pharmacological potential make it a valuable asset in the pursuit of new therapeutic agents. As methodologies for molecular design continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.